![molecular formula C17H18FN5O2 B2754404 N-(2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)isobutyramide CAS No. 1021066-03-4](/img/structure/B2754404.png)
N-(2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)isobutyramide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)isobutyramide” is a complex organic compound . It has a molecular formula of C24H20FN7O2 . The average mass of the molecule is 457.460 Da and the monoisotopic mass is 457.166260 Da .
Molecular Structure Analysis
The molecular structure of a compound can be determined using various techniques such as X-ray crystallography, NMR spectroscopy, and computational methods. The search results do not provide specific details about the molecular structure of this compound .Chemical Reactions Analysis
The chemical reactions involving this compound could be complex and depend on the conditions and reagents used. Unfortunately, specific details about the chemical reactions involving this compound are not available in the search results .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, solubility, and spectral properties among others. Unfortunately, specific physical and chemical properties of this compound are not available in the search results .Scientific Research Applications
Neuropharmacological Applications
A study by Atack et al. (2006) on a structurally related compound, TPA023, which is a triazolopyridazine, demonstrated its role as a selective agonist for α2- and α3-containing GABA_A receptors, exhibiting nonsedating anxiolytic properties in both rodents and primates without the typical sedative effects associated with nonselective benzodiazepine receptor agonists (Atack et al., 2006). This highlights the potential of N-(2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)isobutyramide analogs in developing new anxiolytic drugs with reduced side effects.
Antimicrobial and Antiviral Activities
Shamroukh and Ali (2008) synthesized novel [1,2,4]triazolo[4,3-b]pyridazine derivatives that exhibited promising antiviral activity against the Hepatitis A virus, indicating the compound's potential in the development of new antiviral agents (Shamroukh & Ali, 2008).
Anticancer Properties
Sunil et al. (2010) explored the in vitro antioxidant and anticancer activities of triazolo-thiadiazole derivatives, demonstrating potent anticancer effects against HepG2 cells. This suggests that compounds within the [1,2,4]triazolo[4,3-b]pyridazine family, including this compound, could have therapeutic potential in cancer treatment (Sunil et al., 2010).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-[[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]-2-methylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FN5O2/c1-11(2)17(24)19-9-10-25-15-8-7-14-20-21-16(23(14)22-15)12-3-5-13(18)6-4-12/h3-8,11H,9-10H2,1-2H3,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMIUWMMUSCDTCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NCCOC1=NN2C(=NN=C2C3=CC=C(C=C3)F)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.